Cas no 627526-56-1 (2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 627526-56-1
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• MDL: MFCD08061969
• CID: 839282
• PubChem ID: 22240222
• Update Time: 2025-10-29

2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(3-cyclopropylphenyl)-4,4,5,5-tetramethyl-
• 2-(3-Cyclopropyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• VHNQNDFTCALSPV-UHFFFAOYSA-N
• AB43369
• RL04388
• ST24039312
• Cyclopropyl
• CAB52656
• J-505785
• 627526-56-1
• Cyclopropylphenyl-3-boronic acid pinacol ester
• MFCD08061969
• SY105604
• DTXSID20623715
• A850660
• AKOS005259000
• CS-0153844
• (3-CYCLOPROPYLPHENYL)BORONIC ACID PINACOL ESTER
• SCHEMBL1821378
• FT-0714990
• DS-18286
• EN300-705479
• N10508
• 3-Cyclopropylphenylboronic Acid Pinacol Ester
• Z2044776603
• 3-(Cyclopropyl) phenyl boronic acid pinacol ester
• DB-073186
• 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• MDL： MFCD08061969
• Inchi： 1S/C15H21BO2/c1-14(2)15(3,4)18-16(17-14)13-7-5-6-12(10-13)11-8-9-11/h5-7,10-11H,8-9H2,1-4H3
• InChI Key： VHNQNDFTCALSPV-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.16300
• Monoisotopic Mass: 244.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 2.86320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

Comprehensive Overview of 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 627526-56-1)

2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclopropylphenyl group and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's CAS No. 627526-56-1 ensures precise identification in chemical databases, a critical aspect for professionals seeking high-purity reagents.

In recent years, the demand for boron-containing compounds has surged due to their role in developing next-generation therapeutics and advanced materials. This aligns with trending searches like "boron in drug discovery" and "applications of boronic esters." The tetramethyl-1,3,2-dioxaborolane moiety in this compound enhances its stability, a feature often highlighted in forums discussing air-sensitive reagents. Researchers also explore its potential in PET radiopharmaceuticals, a hot topic in medical imaging.

The synthesis of 2-(3-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves meticulous control of reaction conditions to preserve its hydrolytic stability, a keyword frequently associated with boronic acid derivatives. Its lipophilicity and cell permeability are often discussed in the context of bioavailability optimization, a recurring theme in pharmaceutical SEO queries. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for quality verification, as noted in peer-reviewed literature.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, its storage under inert atmosphere (e.g., nitrogen or argon) is recommended—a practice commonly searched by lab technicians. The compound's shelf life and compatibility with common solvents (e.g., THF, DMSO) are practical concerns addressed in supplier FAQs, reflecting user intent data.

From an industrial perspective, scalability of boronic ester synthesis remains a key challenge. Innovations in continuous flow chemistry and catalyst recycling—topics trending in green chemistry circles—could enhance the production efficiency of this compound. Its cost-effectiveness compared to alternative boron reagents is another frequent discussion point in procurement-related searches.

In material science, the compound's potential for creating boron-doped polymers attracts attention, particularly for OLED technologies and conductive coatings. These applications align with rising searches for "smart materials" and "organic electronics." The cyclopropyl group's conformational rigidity also makes it interesting for molecular scaffolding studies, a niche but growing research area.

Regulatory compliance is another critical aspect. Although 627526-56-1 isn't restricted, proper REACH documentation and SDS management are essential for international trade—a concern reflected in logistics-related search trends. The compound's thermal stability data (often queried alongside "DSC analysis") further supports its safe handling protocols.

Future research directions may explore its derivatives for targeted drug delivery systems or as covalent inhibitors in protease research—both high-traffic topics in academic search engines. The compound's structure-activity relationships (SAR) could also inspire new fragment-based drug design strategies, another SEO-rich area in medicinal chemistry.